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Compound of Interest

Compound Name: NOTA (trihydrochloride)

Cat. No.: B15137531

Essential Safety and Handling Guide for NOTA
(trihydrochloride)

Researchers, scientists, and drug development professionals handling 1,4,7-
triazacyclononane-N,N',N"-triacetic acid trihydrochloride, commonly known as NOTA
(trihydrochloride), must adhere to stringent safety protocols. This bifunctional chelator, while
instrumental in PET imaging and cancer research, presents significant hazards requiring
meticulous handling and disposal procedures.[1][2][3][4][5] The trihydrochloride salt of 1,4,7-
Triazacyclononane is a corrosive solid that can cause severe skin burns, eye damage, and
respiratory irritation.[6][7] Adherence to the following guidelines is critical to ensure personal
safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment ensemble is mandatory when working with
NOTA (trihydrochloride). The selection of appropriate PPE is the first line of defense against
potential exposure. The following table summarizes the required equipment.
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. Specifications and
Body Part Required PPE .
Recommendations

A dust mask (e.g., N95) is a
minimum requirement for
handling the solid form.[7] For
activities with a risk of aerosol
Respiratory NIOSH-approved respirator or dust formation, a full-face or
half-mask air-purifying
respirator should be used.[8]
Work should be conducted in a

chemical fume hood.[6]

To protect against splashes
Safety glasses with side and flying particles. A face
Eyes & Face shields or chemical splash shield may be necessary for
goggles tasks with a higher risk of
splashing.[9]

Standard BS EN 374:2003
compliant gloves are a
minimum. Given the corrosive
] ] nature of the compound, nitrile
Hands Chemical-resistant gloves ] )
gloves are a suitable option.
[10] Always inspect gloves
before use and wash hands

thoroughly after handling.

A lab coat is standard. For
larger quantities or increased

Body Protective clothing risk of exposure, chemical-
resistant coveralls or an apron
should be worn.[8][10]

Feet Closed-toe shoes To protect against spills.[9]

Operational and Disposal Plans: A Step-by-Step
Guide
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A systematic approach to handling and disposal is crucial to minimize risk. The following
workflow outlines the key steps from preparation to final disposal of NOTA (trihydrochloride).
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Safe Handling and Disposal Workflow for NOTA (trihydrochloride)

Preparation

(Review Safety Data Sheet (SDS)]
Don Appropriate PPE

Grepare Work Area (Chemical Fume HOOdD

Hangling

(Weigh Solid in Ventilated Enclosura

Dissolve in Appropriate Solvent

;

Perform Experimental Procedure

Decontamination & Cleanup

[Wipe Down Work Surfaces)
(Decontaminate Glassware]

Dis?sal

Segregate Waste (Solid & Liquid)

:

Label Waste Containers Clearly

:

Gispose According to Institutional Guidelines]
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Hazard-PPE Correlation for NOTA (trihydrochloride)

Hazards of NOTA (trihydrochloride)

Respiratory Irritation Severe Eye Damage Severe Skin Burns

protects against prevents

Proteciive Measures (PPE)

Respirator & Fume Hood

Goggles & Face Shield Chemical-Resistant Gloves & Clothing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling NOTA
(trihydrochloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137531#personal-protective-equipment-for-
handling-nota-trihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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